Cas no 67880-47-1 ([4-(Chloromethyl)phenyl]-N,N,N-trimethylmethanaminium)

• Product Name: [4-(Chloromethyl)phenyl]-N,N,N-trimethylmethanaminium
• CAS No: 67880-47-1
• MF: C₁₁H₁₇ClN
• MW: 198.712382078171
• CID: 2798492
• PubChem ID: 71367632
• Update Time: 2025-04-21

[4-(Chloromethyl)phenyl]-N,N,N-trimethylmethanaminium Chemical and Physical Properties

Names and Identifiers

• DTXSID30790745
• [4-(Chloromethyl)phenyl]-N,N,N-trimethylmethanaminium
• 67880-47-1
• SCHEMBL26498334

• Inchi： 1S/C11H17ClN/c1-13(2,3)9-11-6-4-10(8-12)5-7-11/h4-7H,8-9H2,1-3H3/q+1
• InChI Key： FSEQSEHHYYRZCF-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)C[N+](C)(C)C

Computed Properties

• Exact Mass: 198.1049522Da
• Monoisotopic Mass: 198.1049522Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 0Ų